2-(2,4-Dichlorophenyl)acrylic acid methyl ester

• Molecular Formula: C10H8Cl2O2
• Molecular Weight: 231.07 g/mol
• IUPAC Name: methyl 2-(2,4-dichlorophenyl)prop-2-enoate
• InChI: InChI=1S/C10H8Cl2O2/c1-6(10(13)14-2)8-4-3-7(11)5-9(8)12/h3-5H,1H2,2H3
• InChI Key: KTHIYWSQQVYFII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)C1=C(C=C(C=C1)Cl)Cl

Description

2-(2,4-Dichlorophenyl)acrylic acid methyl ester is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dichlorophenylacetic acid methyl ester (4.62 mmol) in 9 mL DMSO were added paraformaldehyde (4.85 mmol) and NaOMe (0.23 mmol). The reaction mixture was stirred at RT for 1 h and then poured into ice cold water. The mixture was neutralized with 1M HCl solution and extracted with toluol (3×). The combined organic layers were washed with aq. NaCl solution, dried over MgSO4 and concentrated in vacuo. Purification by CC (KP-SIL™ from Biotage) using Hept/EtOAc (9/1 to 8/2) gives the desired compound as colorless oil;